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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antiproliferative properties of
ALRT1550, a potent and selective retinoic acid receptor (RAR) agonist. The information
compiled herein is intended to serve as a valuable resource for researchers investigating the
therapeutic potential of this compound in oncology. This document details the mechanism of
action, quantitative data on its efficacy, and comprehensive experimental protocols for
evaluating its effects.

Core Mechanism of Action: Selective RAR Agonism

ALRT1550 exerts its antiproliferative effects by selectively binding to and activating retinoic
acid receptors (RARs), which are members of the nuclear receptor superfamily. RARs form
heterodimers with retinoid X receptors (RXRs), and this complex then binds to specific DNA
sequences known as retinoic acid response elements (RARES) in the promoter regions of
target genes. This binding modulates gene transcription, leading to the regulation of cellular
processes critical to cancer progression, including proliferation, differentiation, and apoptosis.

ALRT1550 has demonstrated high-affinity binding to RARs with Kd values in the low
nanomolar range (approximately 1-4 nM), while exhibiting significantly lower affinity for RXRs
(Kd = 270-556 nM), highlighting its selectivity as an RAR agonist.

Quantitative Data on Antiproliferative Activity
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The antiproliferative effects of ALRT1550 have been quantified in several cancer cell lines. The
available data on its inhibitory concentrations are summarized below.

Cell Line Cancer Type Parameter Value Reference
Oral Squamous 0.22 £ 0.1 (SE)
UMSCC-22B _ IC50 [1][2]
Carcinoma nM
% Growth
SKOV-3 Ovarian Cancer Inhibition (2.5 51% [1]
HM)
] % Growth
SKOV-3 Ovarian Cancer o 53% [1]
Inhibition (5 uM)
% Growth
SKOV-3 Ovarian Cancer Inhibition (10 68% [1]
HM)
% Growth
2774 Ovarian Cancer Inhibition (10 46% [1]
HM)

Signaling Pathway and Experimental Workflow
Visualizations

To elucidate the mechanism of action and experimental procedures, the following diagrams are
provided in the DOT language.
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Figure 1: ALRT1550 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Activity of ALRT 1550, a new retinoid, with interferon-gamma on ovarian cancer cell lines -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 2. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [ALRT1550: A Technical Guide to its Antiproliferative
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667003#alrt1550-antiproliferative-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1667003?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/11975681/
https://pubmed.ncbi.nlm.nih.gov/11975681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://www.benchchem.com/product/b1667003#alrt1550-antiproliferative-properties
https://www.benchchem.com/product/b1667003#alrt1550-antiproliferative-properties
https://www.benchchem.com/product/b1667003#alrt1550-antiproliferative-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

